Cas no 52011-72-0 ((5e)-2-amino-5-hydroxyimino-1h-pyrimidine-4,6-dione)

• Product Name: (5e)-2-amino-5-hydroxyimino-1h-pyrimidine-4,6-dione
• CAS No: 52011-72-0
• MF: C₄H₄N₄O₃
• MW: 156.099559783936
• CID: 936225
• PubChem ID: 263075
• Update Time: 2025-04-19

(5e)-2-amino-5-hydroxyimino-1h-pyrimidine-4,6-dione Chemical and Physical Properties

Names and Identifiers

• (5e)-2-amino-5-hydroxyimino-1h-pyrimidine-4,6-dione
• 4,6-Pyrimidinediol, 2-amino-5-nitroso-
• NSC-97327
• SCHEMBL13833302
• 5-hydroxyimino-2-imino-hexahydropyrimidine-4,6-dione
• 2-amino-6-hydroxy-5-nitroso-3,4-dihydropyrimidin-4-one
• 55482-22-9
• 5-(Hydroxyimino)-2-imino-2,5-dihydropyrimidine-4,6-diol
• DTXSID30966347
• 2-Amino-6-hydroxy-5-nitrosopyrimidin-4(3H)-one
• CHEMBL55165
• NSC97327
• 2-Amino-5-nitroso-4,6-pyrimidinediol
• 52011-72-0
• SCHEMBL7766478
• 2-amino-4-hydroxy-5-nitroso-1H-pyrimidin-6-one
• 2-AMINO-4,6-DIHYDROXY-5-NITROSOPYRIMIDINE
• AKOS006271766
• 2-Iminodihydro-4,5,6(1H)-pyrimidinetrione 5-oxime
• NSC 97327

• Inchi： 1S/C4H4N4O3/c5-4-6-2(9)1(8-11)3(10)7-4/h(H4,5,6,7,9,10)
• InChI Key： NXTPQVKFPBRMRH-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC(N)=N1)=O)N=O

Computed Properties

• Exact Mass: 156.02842
• Monoisotopic Mass: 156.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2
• XLogP3: -1.3

Experimental Properties

• Density: 2.19
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.861
• PSA: 117.14